1-[1-(3,4-Dichlorobenzamidomethyl)cyclohexyl]-4-methylpiperazine

• IUPAC Name: 3,4-dichloro-N-[[1-(4-methylpiperazin-1-yl)cyclohexyl]methyl]benzamide
• InChI: InChI=1S/C19H27Cl2N3O/c1-23-9-11-24(12-10-23)19(7-3-2-4-8-19)14-22-18(25)15-5-6-16(20)17(21)13-15/h5-6,13H,2-4,7-12,14H2,1H3,(H,22,25)
• InChI Key: RIVJZGXJJBBWIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2(CCCCC2)CNC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H27Cl2N3O
• DSSTOX Substance ID: DTXSID601342407
• Molecular Weight: 384.3 g/mol
• CAS RN: 41805-63-4

Description

AH 8507: (CAS 41805-63-4) is an analytical reference standard categorized as an opioid.

• Unlike its related compound, AH 7921 , AH 8507 is ineffective as an analgesic in mice, as demonstrated by both the phenylquinone and hot plate tests (ED50s > 100 mg/kg for both tests) .
• This compound is primarily used for research and forensic applications .

Scientific Research Applications

• AH 8507’s applications span several scientific fields:

  Chemistry: Potential use as a reference standard in analytical chemistry.

  Biology: Investigating its interactions with receptors and cellular pathways.

  Medicine: Studying its pharmacological effects and potential therapeutic applications.

  Industry: Possible applications in drug development or forensic toxicology.

Mechanism of Action

• The precise mechanism by which AH 8507 exerts its effects remains unclear.
• Further research is needed to identify its molecular targets and pathways involved.

Biochemical Analysis

Cellular Effects

Preliminary studies suggest that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

Studies on the effects of varying dosages of 1-[1-(3,4-Dichlorobenzamidomethyl)cyclohexyl]-4-methylpiperazine in animal models are ongoing. Early results suggest that there may be threshold effects, as well as potential toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving this compound, including any enzymes or cofactors it interacts with, are currently being studied. Preliminary findings suggest it may have effects on metabolic flux or metabolite levels .

Transport and Distribution

Research into how this compound is transported and distributed within cells and tissues is ongoing. Early studies suggest it may interact with certain transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

It is hypothesized that specific targeting signals or post-translational modifications may direct it to specific compartments or organelles .

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for AH 8507 are not readily available in the literature. Further investigation may be required to uncover these details.

Chemical Reactions Analysis

• AH 8507 likely undergoes various chemical reactions, but precise information on its reactivity and common reagents is limited.
• Without specific data, we cannot provide a comprehensive analysis of its reactions or major products formed.

Comparison with Similar Compounds

• AH 8507’s uniqueness lies in its lack of analgesic activity compared to AH 7921.
• Similar compounds may include AH 7921 itself, along with other structurally related opioids.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 3,4-Dichlorobenzoylchloride (1.05 g.,) in benzene (10 ml) was added dropwise over 40 mins. to a stirred solution of 1-[1-(Aminomethyl)cyclohexyl]-4-methyl piperazine (1.06 g.,) in benzene (15 ml). The mixture was heated under reflux for 1 hr. on a steambath and the solution was evaporated. The solid residue was dissolved in ethanol, acidified with ethereal HCl and evaporated to give a white solid. This solid was suspended in water, made alkaline with 5NNaOH and extracted with chloroform (x2). The combined chloroform extracts were dried (anhyd.Na2SO4) and evaporated. The solid residue was dissolved in hot petroleum ether (80°-100°) decolourised with charcoal and crystallised from petroleum ether (80°-100°) to give 1-[1-(3,4 Dichlorobenzamido methyl) cyclohexyl]-4-methyl piperazine (0.95 g; 49%) m.p. 143° -146°.